
diglyme-d14 isotope effects in chemical
reactions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diglyme-d14

CAS No.: 38086-00-9

Cat. No.: S881399

Get Quote

Diglyme: Toxicity and Safety Data

The table below summarizes key data from a developmental toxicity study in rats and essential safety

information, which forms a basis for understanding the compound's handling requirements [1] [2].

Property/Aspect Details and Experimental Data

| Chemical Identity | Name: Diethylene glycol dimethyl ether; Diglyme CAS No.: 111-96-6 Formula:

C6H14O3 [2] | | Developmental Toxicity (Rat Study) | Protocol: Inhalation exposure (0, 25, 100, or 400

ppm) for 6 hours/day on gestation days 7-16. Finding at 400 ppm: 100% embryo lethality (all litters

resorbed). Finding at 100 ppm: Significant fetal toxicity (decreased fetal weight). Finding at 25 ppm:

Increased incidence of skeletal variations (e.g., delayed ossification). Conclusion: No observed effect level

(NOEL) for the dam was 25 ppm, but no clear NOEL was established for the conceptus [1]. | | GHS

Hazard Classification | Reproductive Toxicity (Category 1B): H360FD - May damage fertility. May

damage the unborn child. Flammable Liquids (Category 3): H226 - Flammable liquid and vapor. [2] | |

Safe Handling Procedures | Personal Protection: Use in a fume hood, avoid vapor inhalation, and wear

safety glasses, flame-retardant antistatic clothing, and appropriate respiratory protection (Filter A for organic

vapors). Storage: Keep container tightly closed in a well-ventilated place away from ignition sources. Test

for peroxide formation periodically. [2] |
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Information on Diglyme-d14

The search results only list diglyme-d14 as a commercially available reference material but provide no data

on its chemical properties, reactivity, or isotope effects [2]. Therefore, a quantitative comparison with

standard diglyme is not possible with the current information.

Experimental Protocol from Cited Studies

For transparency, here is the detailed methodology from the key developmental toxicity study referenced

above [1]:

Test System: Pregnant Crl:CD BR rats.
Test Article: Diglyme (CAS 111-96-6).

Exposure Regimen:
Route: Inhalation (whole-body).

Concentrations: 0 (control), 25, 100, and 400 ppm.
Duration: 6 hours per day.

Timing: During the major period of organogenesis (Gestation Days 7 to 16).
Observations: Dams were euthanized on Gestation Day 21. Uterine contents were examined, and

live fetuses were evaluated for external, visceral, and skeletal abnormalities.

Graphviz Diagrams

The following diagrams use the DOT language to visualize the experimental workflow and the primary

hazard relationships of diglyme.

Experimental Workflow for Diglyme Toxicity Study

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s881399?utm_src=pdf-body
https://www.smolecule.com/products/s881399?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Diethyleneglycoldimethylether.htm
https://pubmed.ncbi.nlm.nih.gov/9598295/
https://www.smolecule.com/products/s881399?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Pregnant Rat Dams

Assign to Exposure Groups

Gestation Day 7

Daily Inhalation Exposure
(6 hrs/day, 0-400 ppm Diglyme)

Gestation Day 16 Gestation Day 21

Euthanize & Evaluate Fetuses
(Viability, Weight, Malformations)

Toxicity Data Analysis

Click to download full resolution via product page

This diagram outlines the key steps in the developmental toxicity study of diglyme in rats [1].

Primary Hazards and Safety Measures for Diglyme
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This diagram summarizes the primary hazards associated with diglyme and the corresponding critical safety

measures [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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